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Compound of Interest

Compound Name: HIV-1 inhibitor-79

Cat. No.: B15566070

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of HIV-1
inhibitor-79, a non-nucleoside reverse transcriptase inhibitor (NNRTI). Adherence to this
standard operating procedure (SOP) is crucial for ensuring the accuracy, reproducibility, and
safety of experimental results.

Quantitative Data Summary

For accurate and consistent preparation of the HIV-1 inhibitor-79 stock solution, refer to the
physicochemical data summarized in the table below.

Property Value Source
Molecular Weight 383.41 g/mol [1]
Chemical Formula C21H17N70 [1]
) ) General laboratory practice for
Recommended Solvent Dimethyl sulfoxide (DMSO) o
similar compounds
Recommended Stock 10 mM Standard practice for in vitro
m

Concentration assays

] General practice for long-term
Storage of Stock Solution -20°C or -80°C

stability
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Experimental Protocol: Stock Solution Preparation

This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of HIV-1
inhibitor-79 in DMSO.

Materials and Equipment

¢ HIV-1 inhibitor-79 (solid powder)

e Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade
e Microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

e Analytical balance (sensitive to at least 0.1 mg)

e Pipettes (P1000, P200, P20) and sterile pipette tips

» Vortex mixer

o Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves

Safety Precautions

o Work in a well-ventilated area, preferably within a chemical fume hood.
o Wear appropriate PPE at all times to avoid skin and eye contact.

e Consult the Safety Data Sheet (SDS) for HIV-1 inhibitor-79 and DMSO before handling. In
the absence of a specific SDS for HIV-1 inhibitor-79, handle with care as a potentially
hazardous compound.

» Avoid inhalation of the powder.

Calculation of Mass for a 10 mM Stock Solution

To prepare a 10 mM stock solution, the required mass of HIV-1 inhibitor-79 can be calculated
using the following formula:
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Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /
1000

For example, to prepare 1 mL of a 10 mM stock solution:
Mass (mg) = 10 mM x 1 mL x 383.41 g/mol / 1000 = 3.8341 mg

It is recommended to weigh out a slightly larger mass (e.g., 4 mg) and adjust the volume of
DMSO accordingly to achieve the desired 10 mM concentration.

Adjusted Volume Calculation:

Volume of DMSO (mL) = [Mass of Compound (mg) / Molecular Weight ( g/mol )] / Desired
Concentration (mM) x 1000

For example, if 4.0 mg of HIV-1 inhibitor-79 is weighed:

Volume of DMSO (mL) =[4.0 mg / 383.41 g/mol ]/ 10 mM x 1000 = 1.043 mL or 1043 pL

Step-by-Step Dissolution Procedure

e Weighing: Carefully weigh the desired amount of HIV-1 inhibitor-79 powder using an
analytical balance and transfer it to a sterile microcentrifuge tube.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the compound.

 Dissolution: Tightly cap the tube and vortex thoroughly for at least 30 seconds to dissolve the
compound completely. Visually inspect the solution to ensure there are no undissolved
particles. If necessary, gentle warming in a 37°C water bath can aid dissolution.

o Labeling: Clearly label the tube with the compound name, concentration (10 mM), solvent
(DMSO), preparation date, and your initials.

o Storage: Store the stock solution at -20°C for short-term use or at -80°C for long-term
storage to prevent degradation.

Visualization of the Experimental Workflow
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The following diagram illustrates the key steps in the preparation of the HIV-1 inhibitor-79

stock solution.

Workflow for HIV-1 Inhibitor-79 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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